Cas no 20751-81-9 (2,4-dimethyl-5-nitro-1,3-thiazole)

• Product Name: 2,4-dimethyl-5-nitro-1,3-thiazole
• CAS No: 20751-81-9
• MF: C₅H₆N₂O₂S
• MW: 158.178339481354
• CID: 910441
• PubChem ID: 298459
• Update Time: 2025-04-19

2,4-dimethyl-5-nitro-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 2,4-dimethyl-5-nitro-1,3-thiazole
• ZINC15781703; 3,4-dimethyl-5-nitro-pyridine; 2,4-dimethyl-5-nitro-thiazole; 5-Nitro-2,4-dimethyl-thiazol; AKOS006292059; 2,4-Dimethyl-5-nitrothiazol; 3,4-Dimethyl-5-nitro-thiazol; Ambcb4036766;
• NSC-170608
• SCHEMBL2211175
• 20751-81-9
• NSC170608
• DTXSID20305382

• Inchi： 1S/C5H6N2O2S/c1-3-5(7(8)9)10-4(2)6-3/h1-2H3
• InChI Key： BYPDKSUPMPAFPC-UHFFFAOYSA-N
• SMILES： S1C(C)=NC(C)=C1[N+](=O)[O-]

Computed Properties

• Exact Mass: 158.01508
• Monoisotopic Mass: 158.01499861g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 87Ų

Experimental Properties

• PSA: 56.03

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Nitrothiazoles